Cas no 1804873-43-5 (2,4-Bis(trifluoromethyl)-5-bromobenzonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)-5-bromobenzonitrile
• CAS No: 1804873-43-5
• MF: C₉H₂BrF₆N
• MW: 318.013302326202
• CID: 4973208
• Update Time: 2023-08-24

2,4-Bis(trifluoromethyl)-5-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-bromobenzonitrile

• Inchi： 1S/C9H2BrF6N/c10-7-1-4(3-17)5(8(11,12)13)2-6(7)9(14,15)16/h1-2H
• InChI Key： JRLVRJJHFKROQL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(F)(F)F)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8